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Compound of Interest

Compound Name: 2-Bromo-4-nitroimidazole

Cat. No.: B1265489

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and an example of an
experimental application for 2-Bromo-4-nitroimidazole (CAS No: 65902-59-2). It is intended to
ensure the safe and effective use of this compound in a laboratory setting. 2-Bromo-4-
nitroimidazole is a key intermediate in the synthesis of various pharmaceutical compounds,
including antitubercular, antiparasitic, and antimicrobial agents.[1] Its reactivity, which makes it
a valuable synthetic building block, also necessitates careful handling and adherence to strict
safety protocols.

Safety and Hazard Information

2-Bromo-4-nitroimidazole is classified as a hazardous substance. The primary hazards
include being harmful if swallowed, causing skin and eye irritation, and potentially causing
respiratory irritation.[2][3] Adherence to the safety precautions outlined below is critical to
minimize risk.

GHS Hazard and Precautionary Statements
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Category Statement

H302: Harmful if swallowed.[2][3][4][5] H315:
Causes skin irritation.[2][3] H319: Causes

serious eye irritation.[2][3] H335: May cause

Hazard Statements

respiratory irritation.[2][3]

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[2][6] P264:
Wash skin thoroughly after handling.[2][6] P270:
Do not eat, drink or smoke when using this
product.[2][4][6] P271: Use only outdoors or in a
well-ventilated area.[2][6] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[2][6] Response: P301+P312: IF
SWALLOWED: Call a POISON CENTER/doctor
if you feel unwell.[4] P302+P352: IF ON SKIN:

Precautionary Statements Wash with plenty of water.[4][6] P304+P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.[6] P305+P351+P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]
Storage: P403+P233: Store in a well-ventilated
place. Keep container tightly closed.[6] P405:
Store locked up.[6] Disposal: P501: Dispose of
contents/container to an approved waste
disposal plant.[4][5][6]

Toxicological Data

Specific quantitative toxicological data such as LD50 values for 2-Bromo-4-nitroimidazole are
not consistently available in the provided search results. However, the classification "Harmful if
swallowed" (Acute Tox. 4) indicates a significant hazard.[3] The lack of extensive public data
underscores the need for cautious handling.
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Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE and engineering controls are essential to ensure safety when working with 2-
Bromo-4-nitroimidazole.

Recommended PPE

Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[7]

Wear protective gloves (inspected prior to use)
Skin Protection and impervious clothing, such as a full-sleeved
lab coat.[7][8]

If dust is generated or work is performed outside
Respiratory Protection of a fume hood, use a self-contained breathing

apparatus.[7][8]

Engineering Controls

All work with 2-Bromo-4-nitroimidazole should be conducted in a well-ventilated area,
preferably within a laboratory fume hood.[1][7] Safety shower and eyewash stations should be

readily accessible.[9]

Handling, Storage, and Disposal Protocols
Safe Handling Protocol

e Preparation: Before handling, ensure all necessary PPE is worn correctly and that work will
be conducted in a designated area with appropriate engineering controls (i.e., a fume hood).

» Dispensing: Avoid generating dust when weighing or transferring the solid material. Use dry,
clean spatulas and weigh boats.
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» During Use: Keep the container tightly sealed when not in use. Avoid all personal contact,
including inhalation of dust and contact with skin and eyes.[2] Do not eat, drink, or smoke in
the work area.[2][4]

o Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2] Launder contaminated clothing separately before reuse.[2]

Storage

Store 2-Bromo-4-nitroimidazole in its original, tightly sealed container in a cool, dry, and dark
place.[10] It should be stored in a well-ventilated area away from incompatible materials, such
as strong oxidizing agents.[9] The designated storage area should be locked.[6]

Spill and Waste Disposal

o Spills: In case of a spill, avoid breathing dust.[2] Wear full protective equipment. Carefully
sweep up or vacuum the spilled solid, avoiding dust generation, and place it into a suitable,
labeled container for disposal.[2] Clean the spill area thoroughly.

o Waste Disposal: Dispose of waste material and empty containers in accordance with local,
regional, and national regulations for hazardous chemical waste.[6][9] This should be done
through a licensed hazardous waste disposal service.[1]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Remove the individual to fresh air and keep
) them at rest in a position comfortable for
Inhalation ) .
breathing.[6][7][8] If symptoms persist, seek

medical attention.

Immediately wash the affected area with plenty

) of soap and water.[7][8] Remove contaminated
Skin Contact ) o )

clothing.[7] If skin irritation occurs, get medical

help.[6]

Rinse cautiously with water for at least 15

minutes.[6][7] Remove contact lenses if present
Eye Contact ] o

and easy to do. Continue rinsing.[6] Seek

immediate medical attention.

Rinse mouth with water.[4][7] Do NOT induce
) vomiting.[7] Never give anything by mouth to an
Ingestion . -
unconscious person.[7] Call a physician or

poison control center immediately.[7][9]

Application Note: Synthesis of a Pretomanid
Precursor

2-Bromo-4-nitroimidazole is a crucial intermediate for the synthesis of the antituberculosis
drug Pretomanid.[6][7][8] The following is a representative protocol for a key step in this
synthesis, illustrating a common application of this compound.

Experimental Protocol: N-alkylation of 2-Bromo-4-
nitroimidazole

This protocol describes the nucleophilic substitution reaction between 2-Bromo-4-
nitroimidazole and a protected glycidol, a key step in forming the Pretomanid backbone.

Materials:

e 2-Bromo-4-nitroimidazole
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» (R)-tert-butyldimethylsilyl glycidyl ether (TBS-protected glycidol)

e Potassium carbonate (K2CO3s)

o Acetonitrile (CHsCN)

o Ethyl acetate

 Brine (saturated NaCl solution)

e Magnesium sulfate (MgSOa)

Procedure:

e To a solution of 2-Bromo-4-nitroimidazole (1 equivalent) in acetonitrile, add potassium
carbonate (1.1 equivalents).

e Stir the mixture for 15 minutes at room temperature.

o Add the TBS-protected glycidol (1.2 equivalents) dropwise to the stirring mixture.

e Heat the reaction mixture to 60°C and monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Once the starting material is consumed, cool the mixture to room temperature.

o Pour the reaction mixture into ice-water and extract the product with ethyl acetate.

e Wash the combined organic layers with brine and dry over magnesium sulfate.

« Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

e The crude product can then be purified by column chromatography.

This protocol is adapted from general alkylation procedures for nitroimidazoles and the
described synthesis of Pretomanid.[11][12]
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Visualized Workflows and Pathways

General Safety Workflow for Handling 2-Bromo-4-
nitroimidazole

Caption: General safety workflow for handling hazardous chemical compounds.

Synthetic Pathway to Pretomanid from 2-Bromo-4-
nitroimidazole

2-Bromo-4-nitroimidazole (R)-TBS-glycidol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

